Cas no 171874-45-6 (2(3H)-Benzothiazolethione,6-(hydroxymethyl)-)

• Product Name: 2(3H)-Benzothiazolethione,6-(hydroxymethyl)-
• CAS No: 171874-45-6
• MF: C₈H₇NOS₂
• MW: 197.277279138565
• CID: 111419
• PubChem ID: 19417452
• Update Time: 2025-04-18

2(3H)-Benzothiazolethione,6-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,6-(hydroxymethyl)-
• 6-(hydroxymethyl)-3H-1,3-benzothiazole-2-thione
• 2-Mercaptobenzothiazole-6-methanol
• 6-hydroxymethyl-2-mercaptobenzothiazole
• 2(3H)-Benzothiazolethione,6-(hydroxymethyl)-(9CI)
• ZWWJKJVHIUOXEK-UHFFFAOYSA-N
• 171874-45-6
• 6-(Hydroxymethyl)-1,3-benzothiazole-2(3H)-thione
• AKOS006290249
• DTXSID60598655
• SCHEMBL8781342

• Inchi： 1S/C8H7NOS2/c10-4-5-1-2-6-7(3-5)12-8(11)9-6/h1-3,10H,4H2,(H,9,11)
• InChI Key： ZWWJKJVHIUOXEK-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(CO)=CC1=2)=S

Computed Properties

• Exact Mass: 196.99700
• Monoisotopic Mass: 196.99690619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 100.16000
• LogP: 2.07730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles